4-oxo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-3-carboxylic acid

Specification

• CAS No.: 2092666-90-3
• Molecular Formula: C7H7N3O3
• Molecular Weight: 181.151
• IUPAC Name: 4-oxo-6,7-dihydro-5H-pyrazolo[1,5-a]pyrazine-3-carboxylic acid
• Standard InChI: InChI=1S/C7H7N3O3/c11-6-5-4(7(12)13)3-9-10(5)2-1-8-6/h3H,1-2H2,(H,8,11)(H,12,13)
• Standard InChI Key: KRIKPHFLCMMLNS-UHFFFAOYSA-N
• SMILES: C1CN2C(=C(C=N2)C(=O)O)C(=O)N1

Introduction

Given the lack of direct information on 4-oxo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-3-carboxylic acid, this article will focus on the general properties of pyrazolo[1,5-a]pyrazines and related compounds, highlighting their synthesis, properties, and potential applications.

Synthesis of Pyrazolo[1,5-a]pyrazines

Pyrazolo[1,5-a]pyrazines can be synthesized through various methods, often involving condensation reactions between appropriate precursors. For instance, pyrazolo[1,5-a]pyridines have been synthesized using N-amino-2-imino-pyridine and ethyl acetoacetate in ethanol with acetic acid. This method can be adapted for pyrazolo[1,5-a]pyrazines by adjusting the starting materials.

Entry	Conditions	Yield
1	HOAc (2 equiv.), air	34%
2	HOAc (4 equiv.), air	52%
3	HOAc (6 equiv.), air	74%
4	HOAc (6 equiv.), O2	94%

Biological Activities

• Anti-inflammatory Activity: Pyrazolo[1,5-a]pyrazines might exhibit anti-inflammatory properties similar to other heterocyclic compounds.

• Antioxidant Activity: These compounds could also possess antioxidant capabilities, contributing to their potential therapeutic applications.

Research Findings and Future Directions

While specific research findings on 4-oxo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-3-carboxylic acid are not available, studies on related compounds suggest that these heterocycles have significant potential in drug development. Future research should focus on synthesizing and characterizing this compound to explore its biological activities and potential applications.